Cas no 1805288-69-0 (4-Cyano-3-(difluoromethyl)-2-nitro-5-(trifluoromethyl)pyridine)

• Product Name: 4-Cyano-3-(difluoromethyl)-2-nitro-5-(trifluoromethyl)pyridine
• CAS No: 1805288-69-0
• MF: C₈H₂F₅N₃O₂
• MW: 267.11239862442
• CID: 4876973
• Update Time: 2025-08-05

4-Cyano-3-(difluoromethyl)-2-nitro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-2-nitro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F5N3O2/c9-6(10)5-3(1-14)4(8(11,12)13)2-15-7(5)16(17)18/h2,6H
• InChI Key： XPBMTLVGQACNGH-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC=C(C(F)(F)F)C=1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 371
• XLogP3: 2.2
• Topological Polar Surface Area: 82.5

Additional information on 4-Cyano-3-(difluoromethyl)-2-nitro-5-(trifluoromethyl)pyridine

Introduction to 4-Cyano-3-(difluoromethyl)-2-nitro-5-(trifluoromethyl)pyridine (CAS No. 1805288-69-0)

4-Cyano-3-(difluoromethyl)-2-nitro-5-(trifluoromethyl)pyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1805288-69-0, belongs to the pyridine class of molecules, which are widely recognized for their diverse biological activities and applications in drug development. The structural features of this compound, particularly its nitro, cyano, and fluorinated substituents, contribute to its intriguing chemical properties and potential therapeutic benefits.

The molecular structure of 4-Cyano-3-(difluoromethyl)-2-nitro-5-(trifluoromethyl)pyridine consists of a pyridine ring substituted with several functional groups. The presence of a cyano group at the 4-position, a nitro group at the 2-position, and two fluorinated groups at the 3- and 5-positions imparts unique electronic and steric properties to the molecule. These substituents not only influence the compound's reactivity but also play a crucial role in modulating its biological interactions. The electron-withdrawing nature of the nitro and cyano groups enhances the compound's ability to interact with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability, lipophilicity, and binding affinity towards biological receptors. The introduction of multiple fluorine atoms in 4-Cyano-3-(difluoromethyl)-2-nitro-5-(trifluoromethyl)pyridine is particularly noteworthy, as fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic properties of a molecule. This has led to extensive research into the synthesis and application of fluorinated pyridines in the development of novel therapeutic agents.

One of the most compelling aspects of 4-Cyano-3-(difluoromethyl)-2-nitro-5-(trifluoromethyl)pyridine is its potential as a building block for more complex drug candidates. The presence of multiple reactive sites on its structure allows for further functionalization, enabling chemists to design molecules with tailored biological activities. For instance, the cyano group can be hydrolyzed to form a carboxylic acid, while the nitro group can be reduced to an amine. These transformations open up numerous possibilities for creating derivatives with enhanced efficacy or improved pharmacological profiles.

The pharmaceutical industry has been particularly keen on exploring heterocyclic compounds like 4-Cyano-3-(difluoromethyl)-2-nitro-5-(trifluoromethyl)pyridine due to their widespread presence in biologically active molecules. Pyridines are integral components of many FDA-approved drugs, including antiviral agents, anticancer medications, and central nervous system (CNS) therapeutics. The unique combination of functional groups in this compound makes it a valuable scaffold for developing new drugs that target various disease pathways.

Recent studies have highlighted the potential applications of 4-Cyano-3-(difluoromethyl)-2-nitro-5-(trifluoromethyl)pyridine in addressing unmet medical needs. Researchers have been investigating its role in developing treatments for inflammatory diseases, infectious disorders, and even neurological conditions. The compound's ability to modulate enzyme activity and receptor binding suggests that it could be used to develop novel therapeutics that interact with key biological targets involved in these diseases.

The synthesis of 4-Cyano-3-(difluoromethyl)-2-nitro-5-(trifluoromethyl)pyridine is another area of active research. Chemists have developed various synthetic routes to construct this molecule efficiently while maintaining high yields and purity. These synthetic strategies often involve multi-step reactions that require careful optimization to ensure scalability and cost-effectiveness. The development of robust synthetic methodologies is crucial for translating laboratory discoveries into viable drug candidates.

In conclusion,4-Cyano-3-(difluoromethyl)-2-nitro-5-(trifluoromethyl)pyridine (CAS No. 1805288-69-0) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further exploration in drug development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of the most pressing health challenges facing humanity today.